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Compound of Interest

Compound Name:
Diazene-1,2-

diylbis(morpholinomethanone)

Cat. No.: B089284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Azodicarboxylic dimorpholide (ADDM), also known as 1,1'-(azodicarbonyl)dimorpholine, is a

versatile and efficient reagent in organic synthesis. This guide provides a comprehensive

overview of its chemical and physical properties, detailed experimental protocols for its

application, and a discussion of its relevance in contemporary research and development.

ADDM's notable characteristic is its water-solubility, which offers a significant advantage in

purification processes, particularly in the context of the Mitsunobu reaction and disulfide bond

formation. This document aims to serve as a technical resource for professionals leveraging

ADDM in their synthetic endeavors.

Chemical and Physical Properties
Azodicarboxylic dimorpholide is a yellow to dark yellow crystalline solid.[1] Its key identifiers

and physical properties are summarized in the tables below for easy reference.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 1,1'-(diazene-1,2-dicarbonyl)dimorpholine

Synonym(s)
Azodicarboxylic bismorpholide, 1,1'-

(azodicarbonyl)dimorpholine

CAS Number 10465-82-4

Molecular Formula C₁₀H₁₆N₄O₄

Molecular Weight 256.26 g/mol

InChI

InChI=1S/C10H16N4O4/c15-9(13-1-5-17-6-2-

13)11-12-10(16)14-3-7-18-8-4-14/h1-8H2/b12-

11+

InChIKey CHAMTJKQPOMXTI-VAWYXSNFSA-N

SMILES O=C(N1CCOCC1)N=NC(=O)N2CCOCC2

EC Number 418-690-0

Beilstein Registry Number 1013753

PubChem CID 57646943

Table 2: Physical Properties

Property Value

Physical State Solid, powder, or crystals[1]

Color Yellow to dark yellow[1]

Melting Point 141-143 °C

Boiling Point Not available

Solubility Water-soluble

Flash Point Not applicable[2]

Storage Class 11 - Combustible Solids[2]
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Note on Spectral Data: Despite extensive searches, experimental spectral data (¹H NMR, ¹³C

NMR, IR, Mass Spectrometry) for Azodicarboxylic dimorpholide could not be located in the

public domain. Researchers are advised to acquire this data independently upon synthesis or

purchase.

Synthesis of Azodicarboxylic Dimorpholide
While a detailed, step-by-step experimental protocol for the synthesis of ADDM is not readily

available in the reviewed literature, a common synthetic route involves the reaction of

morpholine with diethyl azodicarboxylate (DEAD). The following is a generalized procedure

based on this approach.

Experimental Protocol: Synthesis of Azodicarboxylic Dimorpholide

Materials:

Diethyl azodicarboxylate (DEAD)

Morpholine

Anhydrous diethyl ether (or other suitable aprotic solvent)

Ice bath

Standard glassware for organic synthesis

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

diethyl azodicarboxylate (DEAD) in anhydrous diethyl ether.

Cool the solution to 0 °C using an ice bath.

Slowly add morpholine dropwise to the cooled solution of DEAD with continuous stirring. The

molar ratio of morpholine to DEAD should be carefully controlled, typically a slight excess of

morpholine may be used.
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After the addition is complete, allow the reaction mixture to stir at 0 °C for a specified period,

monitoring the reaction progress by an appropriate method (e.g., TLC).

Upon completion, the product, Azodicarboxylic dimorpholide, may precipitate from the

solution. The solid can be collected by filtration.

Wash the collected solid with cold diethyl ether to remove any unreacted starting materials

and by-products.

Dry the product under vacuum to obtain pure Azodicarboxylic dimorpholide.

Diagram of Synthesis Pathway:

Diethyl Azodicarboxylate (DEAD)

Anhydrous Ether, 0 °C

Morpholine

Azodicarboxylic Dimorpholide (ADDM)Dropwise Addition

Click to download full resolution via product page

Caption: Synthesis of ADDM from DEAD and Morpholine.

Applications in Organic Synthesis
The Mitsunobu Reaction
The Mitsunobu reaction is a versatile method for the conversion of primary and secondary

alcohols to a variety of functional groups with inversion of stereochemistry. A significant

challenge in the traditional Mitsunobu reaction is the removal of by-products, such as the

reduced azodicarboxylate and triphenylphosphine oxide. Azodicarboxylic dimorpholide (ADDM)

serves as a water-soluble alternative to DEAD or DIAD, which simplifies the purification

process as the corresponding hydrazine by-product can be easily removed by aqueous

extraction.[3]

Experimental Protocol: Mitsunobu Reaction using ADDM
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Materials:

Alcohol

Nucleophile (e.g., carboxylic acid, phenol)

Triphenylphosphine (PPh₃) or Tributylphosphine (PBu₃)

Azodicarboxylic dimorpholide (ADDM)

Anhydrous solvent (e.g., THF, Dichloromethane)

Standard glassware for organic synthesis

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve the alcohol, the nucleophile, and the phosphine (typically 1.5-2 equivalents) in the

anhydrous solvent.

Cool the mixture to 0 °C in an ice bath.

Slowly add a solution of Azodicarboxylic dimorpholide (ADDM) (1.5-2 equivalents) in the

same anhydrous solvent to the reaction mixture.

Allow the reaction to warm to room temperature and stir for several hours, monitoring the

progress by TLC.

Upon completion, quench the reaction with water.

Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

Wash the organic layer with water to remove the water-soluble reduced ADDM by-product

and any other aqueous-soluble impurities.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and

concentrate under reduced pressure.
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Purify the crude product by column chromatography if necessary.

Diagram of Mitsunobu Reaction Workflow:

Reactants

Alcohol

Reaction in Anhydrous Solvent

Nucleophile (e.g., RCOOH) Phosphine (e.g., PPh3) ADDM

Aqueous Workup

Organic Extraction

Purification

Product

Click to download full resolution via product page

Caption: General workflow for a Mitsunobu reaction using ADDM.

Disulfide Bond Formation
Azodicarboxylates, including ADDM, are effective reagents for the formation of disulfide bonds

from thiols. This reaction is particularly relevant in peptide chemistry for the creation of cyclic
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peptides and in other areas of organic synthesis where disulfide linkages are required. The

reaction proceeds under mild conditions and is generally high-yielding.

Experimental Protocol: Disulfide Bond Formation using ADDM

Materials:

Thiol-containing substrate (e.g., a peptide with two cysteine residues)

Azodicarboxylic dimorpholide (ADDM)

Suitable solvent (e.g., DMF, water, or a mixture)

Standard glassware for organic synthesis

Procedure:

Dissolve the thiol-containing substrate in the chosen solvent. The concentration should be

optimized to favor intramolecular cyclization if desired, or intermolecular disulfide formation.

Add a solution of Azodicarboxylic dimorpholide (ADDM) (typically 1-1.5 equivalents) to the

substrate solution.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

HPLC or LC-MS.

Upon completion, the reaction mixture can be directly purified by preparative HPLC to isolate

the disulfide-containing product. The water-soluble nature of the reduced ADDM by-product

simplifies purification.

Diagram of Disulfide Bond Formation:
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Caption: Formation of a disulfide bond from two thiol groups using ADDM.

Safety Information
Azodicarboxylic dimorpholide is a combustible solid.[2] Standard laboratory safety precautions

should be observed when handling this reagent. This includes the use of personal protective

equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in

a well-ventilated area or a fume hood. For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the supplier.

Conclusion
Azodicarboxylic dimorpholide is a valuable reagent in organic synthesis, offering a practical

solution to the purification challenges often encountered with traditional Mitsunobu reagents. Its

utility in disulfide bond formation further underscores its importance in synthetic chemistry,

particularly in the synthesis of peptides and other complex molecules. This guide provides a

foundational understanding of ADDM's properties and applications, intended to facilitate its

effective use in a research and development setting. The lack of publicly available spectral data

highlights an area for future contribution to the chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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